Cas no 891854-92-5 (1,2-Didehydrocryptotanshinone)

1,2-Didehydrocryptotanshinone Properties

Names and Identifiers

• 1,2-Didehydrocryptotanshinone
• (1R)-1,2,6,7-Tetrahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
• (1R)-1,6,6-Trimethyl-2,7-dihydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione
• DTXSID901345579
• (R)-1,6,6-Trimethyl-1,2,6,7-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• 891854-92-5
• FS-7539
• AKOS040734139
• (1R)-1,6,6-trimethyl-1H,2H,7H-phenanthro[1,2-b]furan-10,11-dione
• HY-N12519
• CS-0928136
• +Expand

• InChIKey： KKSJUZYYCHNUSC-JTQLQIEISA-N
• Inchi： 1S/C19H18O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h4-7,10H,8-9H2,1-3H3/t10-/m0/s1
• SMILES： O=C1C(=O)C2[C@H](COC=2C2C=CC3C(C)(C)CC=CC=3C1=2)C

Computed Properties

• Exact Mass: 294.125594432g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 294.125594432g/mol
• Heavy Atom Count: 22
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Red powder